Cas no 928164-17-4 (1-(2-methylquinolin-4-yl)propan-2-one)

• Product Name: 1-(2-methylquinolin-4-yl)propan-2-one
• CAS No: 928164-17-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 6450961
• PubChem ID: 63199310
• Update Time: 2025-06-11

1-(2-methylquinolin-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylquinolin-4-yl)propan-2-one
• 2-Propanone, 1-(2-methyl-4-quinolinyl)-

• Inchi： 1S/C13H13NO/c1-9-7-11(8-10(2)15)12-5-3-4-6-13(12)14-9/h3-7H,8H2,1-2H3
• InChI Key： JGHHFETUNMAILF-UHFFFAOYSA-N
• SMILES： C(C1C2C(N=C(C)C=1)=CC=CC=2)C(=O)C

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 333.7±27.0 °C(Predicted)
• pka: 5.41±0.50(Predicted)

Additional information on 1-(2-methylquinolin-4-yl)propan-2-one

Introduction to 1-(2-methylquinolin-4-yl)propan-2-one (CAS No. 928164-17-4)

1-(2-methylquinolin-4-yl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 928164-17-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The structural motif of 1-(2-methylquinolin-4-yl)propan-2-one combines the quinoline scaffold with a propanone side chain, which together contribute to its unique chemical and pharmacological properties.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer activities. The introduction of a methyl group at the 2-position of the quinoline ring and a ketone functionality at the 4-position enhances the molecule's interactability with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds for therapeutic purposes. The 1-(2-methylquinolin-4-yl)propan-2-one structure has been explored in several preclinical studies for its potential role in modulating key biological pathways. One of the most compelling aspects of this compound is its ability to interact with enzymes and receptors involved in cancer progression. Studies have suggested that derivatives of quinoline can inhibit tyrosine kinases and other signaling molecules that are critical in tumor growth and metastasis.

Moreover, the propanone side chain in 1-(2-methylquinolin-4-yl)propan-2-one contributes to its solubility and bioavailability, which are crucial factors for drug development. The presence of this functional group allows for greater flexibility in molecular design, enabling chemists to fine-tune the compound's properties for optimal pharmacokinetic profiles. This has led to several synthetic strategies being developed to modify this scaffold while maintaining its biological efficacy.

Recent advancements in computational chemistry have also played a pivotal role in understanding the binding interactions of 1-(2-methylquinolin-4-yl)propan-2-one with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on proteins associated with diseases such as cancer and inflammation. These findings have guided the design of more potent analogs with improved target specificity.

The synthesis of 1-(2-methylquinolin-4-yl)propan-2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group at the 2-position and the ketone at the 4-position are critical steps that determine the compound's final properties. Researchers have employed various synthetic routes, including Friedel-Crafts alkylation and condensation reactions, to achieve high yields and purity levels necessary for pharmaceutical applications.

One of the most exciting developments in quinoline-based drug discovery is the exploration of their role in modulating immune responses. Emerging evidence suggests that certain derivatives, including those related to 1-(2-methylquinolin-4-yl)propan-2-one, can influence immune cell function and cytokine production. This has opened up new avenues for treating autoimmune diseases and enhancing vaccine efficacy.

The pharmacological profile of 1-(2-methylquinolin-4-yl)propan-2-one has been evaluated through in vitro and in vivo studies. These experiments have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. Additionally, preliminary trials have shown promising results in reducing tumor growth in animal models, highlighting its potential as an anticancer therapeutic.

As our understanding of molecular mechanisms continues to evolve, so does our ability to harness natural product-inspired scaffolds like quinolines for therapeutic benefit. The unique structural features of 1-(2-methylquinolin-4-yl)propan-2-one make it a valuable tool for researchers exploring new drug targets and treatment strategies. Its combination of biological activity, synthetic accessibility, and favorable pharmacokinetic properties positions it as a cornerstone compound in modern medicinal chemistry.

In conclusion, 1-(2-methylquinolin-4-yl)propan-2-one (CAS No. 928164-17-4) represents a significant advancement in the quest for novel therapeutic agents derived from quinoline derivatives. Its multifaceted biological activities and structural versatility make it an attractive candidate for further development into next-generation pharmaceuticals. As research progresses, we can anticipate even more profound insights into its potential applications across various disease domains.